Cas no 651326-71-5 (6-Bromo-2,4-difluoro-3-(trimethylsilyl)benzaldehyde)

• Product Name: 6-Bromo-2,4-difluoro-3-(trimethylsilyl)benzaldehyde
• CAS No: 651326-71-5
• MF: C₁₀H₁₁BrF₂OSi
• MW: 293.180050134659
• MDL: MFCD18642936
• CID: 405663
• PubChem ID: 17987075
• Update Time: 2025-06-11

6-Bromo-2,4-difluoro-3-(trimethylsilyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 6-bromo-2,4-difluoro-3-(trimethylsilyl)-
• 6-BROMO-2,4-DIFLUORO-3-(TRIMETHYLSILYL)BENZALDEHYDE
• 6-bromo-2,4-difluoro-3-trimethylsilylbenzaldehyde
• 6-bromo-2,4-difluoro-3-trimethylsilanylbenzaldehyde
• AGN-PC-01NKUO
• CTK1J9201
• KB-73837
• CS-13760
• 651326-71-5
• DTXSID70591975
• AKOS037649842
• BBB32671
• SCHEMBL5426089
• CS-M0997
• DB-253505
• MFCD18642936
• 6-Bromo-2,4-difluoro-3-(trimethylsilyl)benzaldehyde

• MDL： MFCD18642936
• Inchi： 1S/C10H11BrF2OSi/c1-15(2,3)10-8(12)4-7(11)6(5-14)9(10)13/h4-5H,1-3H3
• InChI Key： UPLRYNSZBTZXGM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1C=O)F)[Si](C)(C)C)F

Computed Properties

• Exact Mass: 291.97303
• Monoisotopic Mass: 291.97306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• PSA: 17.07

Additional information on 6-Bromo-2,4-difluoro-3-(trimethylsilyl)benzaldehyde

6-Bromo-2,4-difluoro-3-(trimethylsilyl)benzaldehyde (CAS No. 651326-71-5): An Overview

6-Bromo-2,4-difluoro-3-(trimethylsilyl)benzaldehyde (CAS No. 651326-71-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound is characterized by its unique structural features, including a bromine atom, two fluorine atoms, and a trimethylsilyl group, which collectively contribute to its chemical reactivity and potential applications in various research areas.

The bromine atom in the compound's structure provides a valuable handle for further functionalization through various chemical reactions, such as cross-coupling reactions and nucleophilic substitutions. These reactions are crucial in the synthesis of complex molecules and pharmaceutical intermediates. The presence of fluorine atoms imparts unique electronic and steric properties to the molecule, making it an attractive candidate for the development of new drugs with improved pharmacological profiles.

The trimethylsilyl group serves as a protecting group for the aldehyde functionality, which can be selectively removed under mild conditions to regenerate the aldehyde. This feature is particularly useful in multistep synthetic sequences where the protection and deprotection of functional groups are essential for the successful synthesis of target molecules.

Recent studies have highlighted the potential of 6-Bromo-2,4-difluoro-3-(trimethylsilyl)benzaldehyde in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of kinases, which are important targets in cancer therapy. The bromine and fluorine substituents were found to enhance the binding affinity and selectivity of these inhibitors, leading to improved therapeutic outcomes.

In another study, researchers at a leading pharmaceutical company utilized 6-Bromo-2,4-difluoro-3-(trimethylsilyl)benzaldehyde as a building block in the synthesis of small molecules targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes and are key targets for drug discovery. The unique electronic properties of the fluorine atoms were shown to modulate the interaction between the ligand and receptor, resulting in enhanced efficacy and reduced side effects.

The versatility of 6-Bromo-2,4-difluoro-3-(trimethylsilyl)benzaldehyde extends beyond its use as an intermediate in drug discovery. It has also found applications in materials science, where its unique electronic properties make it suitable for the synthesis of functional materials with tailored optical and electronic characteristics. For example, a recent publication in Advanced Materials described the use of this compound as a precursor for the synthesis of luminescent materials with potential applications in organic light-emitting diodes (OLEDs).

In conclusion, 6-Bromo-2,4-difluoro-3-(trimethylsilyl)benzaldehyde (CAS No. 651326-71-5) is a highly valuable compound with a wide range of applications in medicinal chemistry, synthetic organic chemistry, and materials science. Its unique structural features make it an excellent starting material for the synthesis of complex molecules with diverse functionalities. Ongoing research continues to uncover new applications and potential uses for this compound, further solidifying its importance in modern scientific research.